Cas no 2348294-08-4 (tert-butyl (2R)-2-amino-4,4,4-trifluorobutanoate)
Technical Introduction:
tert-Butyl (2R)-2-amino-4,4,4-trifluorobutanoate is a chiral fluorinated building block widely used in pharmaceutical and agrochemical synthesis. The tert-butyl ester group enhances stability and solubility, facilitating handling and storage, while the (2R)-configuration ensures stereoselective applications. The trifluoromethyl moiety imparts unique electronic and lipophilic properties, making it valuable for modifying bioavailability and metabolic stability in drug candidates. This compound is particularly useful in peptidomimetics and protease inhibitor development. Its high purity and well-defined stereochemistry support reproducible results in asymmetric synthesis. The combination of fluorine substitution and ester protection offers versatility in further functionalization under mild conditions.
2348294-08-4 structure
Product Name:tert-butyl (2R)-2-amino-4,4,4-trifluorobutanoate
CAS No:2348294-08-4
MF:C8H14F3NO2
MW:213.197473049164
MDL:MFCD34602424
CID:5165020
PubChem ID:26985916
Update Time:2026-03-04
tert-butyl (2R)-2-amino-4,4,4-trifluorobutanoate Chemical and Physical Properties
Names and Identifiers
-
- (R)-2-Amino-4,4,4-trifluoro-butyric acid tert-butyl ester
- tert-butyl (2R)-2-amino-4,4,4-trifluorobutanoate
-
- MDL: MFCD34602424
- Inchi: 1S/C8H14F3NO2/c1-7(2,3)14-6(13)5(12)4-8(9,10)11/h5H,4,12H2,1-3H3/t5-/m1/s1
- InChI Key: TWAWKELJYPDHJO-RXMQYKEDSA-N
- SMILES: C(OC(C)(C)C)(=O)[C@H](N)CC(F)(F)F
tert-butyl (2R)-2-amino-4,4,4-trifluorobutanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1125913-500mg |
(R)-2-Amino-4,4,4-trifluoro-butyric acid tert-butyl ester |
2348294-08-4 | 95% | 500mg |
$2105 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1125913-1g |
(R)-2-Amino-4,4,4-trifluoro-butyric acid tert-butyl ester |
2348294-08-4 | 95% | 1g |
$3225 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1125913-5g |
(R)-2-Amino-4,4,4-trifluoro-butyric acid tert-butyl ester |
2348294-08-4 | 95% | 5g |
$11115 | 2024-07-28 | |
| Enamine | EN300-28273214-1g |
tert-butyl (2R)-2-amino-4,4,4-trifluorobutanoate |
2348294-08-4 | 1g |
$2221.0 | 2023-09-09 | ||
| Enamine | EN300-28273214-5g |
tert-butyl (2R)-2-amino-4,4,4-trifluorobutanoate |
2348294-08-4 | 5g |
$6441.0 | 2023-09-09 | ||
| Enamine | EN300-28273214-10g |
tert-butyl (2R)-2-amino-4,4,4-trifluorobutanoate |
2348294-08-4 | 10g |
$9550.0 | 2023-09-09 | ||
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 15R0899-1g |
(R)-2-Amino-4,4,4-trifluoro-butyric acid tert-butyl ester |
2348294-08-4 | 96% | 1g |
¥25182.55 | 2024-04-18 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 15R0899-5g |
(R)-2-Amino-4,4,4-trifluoro-butyric acid tert-butyl ester |
2348294-08-4 | 96% | 5g |
¥86390.13 | 2024-04-18 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 15R0899-500mg |
(R)-2-Amino-4,4,4-trifluoro-butyric acid tert-butyl ester |
2348294-08-4 | 96% | 500mg |
¥16438.61 | 2024-04-18 | |
| Enamine | EN300-28273214-0.05g |
tert-butyl (2R)-2-amino-4,4,4-trifluorobutanoate |
2348294-08-4 | 95.0% | 0.05g |
$1866.0 | 2025-03-19 |
tert-butyl (2R)-2-amino-4,4,4-trifluorobutanoate Related Literature
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
2348294-08-4 (tert-butyl (2R)-2-amino-4,4,4-trifluorobutanoate) Related Products
- 107573-58-0(D-Valine, 4,4,4-trifluoro-, ethyl ester, (S)- (9CI))
- 3834-43-3(ethyl 2-amino-4,4,4-trifluorobutanoate hydrochloride)
- 2348349-39-1(ethyl (2S)-2-amino-4,4,4-trifluoro-butanoate)
- 2298383-81-8(ethyl (2R)-2-amino-4,4,4-trifluoro-butanoate)
- 194349-08-1(tert-butyl 2-amino-4-fluorobutanoate)
- 2408429-60-5((S)-2-Amino-4,4,4-trifluoro-butyric acid ethyl ester hydrochloride)
- 107871-20-5(tert-butyl 2-amino-5,5,5-trifluoropentanoate)
- 63664-50-6(ethyl 2-amino-4,4,4-trifluoro-butanoate)
- 2408437-80-7((R)-2-Amino-4,4,4-trifluoro-butyric acid ethyl ester hydrochloride)
- 191986-69-3(Butanoic acid, 2-amino-4-fluoro-, 1,1-dimethylethyl ester, (R)-)
Recommended suppliers
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
CN Supplier
Bulk